ethyl 1-(3,4-dimethoxybenzyl)-2-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3,4-dimethoxyphenyl)methyl]piperidine-2-carboxylate
• InChI: InChI=1S/C17H25NO4/c1-4-22-17(19)14-7-5-6-10-18(14)12-13-8-9-15(20-2)16(11-13)21-3/h8-9,11,14H,4-7,10,12H2,1-3H3
• InChI Key: JYNFGLUIOWIDQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCCCN1CC2=CC(=C(C=C2)OC)OC
• Molecular Formula: C17H25NO4
• Molecular Weight: 307.4 g/mol

Description

Ethyl 1-(3,4-dimethoxybenzyl)-2-piperidinecarboxylate is a chemical compound that belongs to the class of piperidine derivatives. It is commonly referred to as DMBC-Ethyl Ester and is used in scientific research for its potential pharmacological properties. In

Mechanism of Action

DMBC-Ethyl Ester is believed to inhibit AChE by binding to the active site of the enzyme. This leads to an increase in the levels of acetylcholine, a neurotransmitter that is involved in cognitive functions such as memory and learning. The anti-inflammatory properties of DMBC-Ethyl Ester are believed to be due to its ability to inhibit the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
DMBC-Ethyl Ester has been shown to increase the levels of acetylcholine in the brain, which may improve cognitive function. Additionally, it has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using DMBC-Ethyl Ester in lab experiments is its potential as a therapeutic agent for Alzheimer's disease. Additionally, its anti-inflammatory properties may have applications in the treatment of other inflammatory diseases. However, one limitation is that further studies are needed to fully understand its pharmacological properties and potential side effects.

Future Directions

There are several future directions for the study of DMBC-Ethyl Ester. One direction is to further investigate its potential as a therapeutic agent for Alzheimer's disease. Additionally, its anti-inflammatory properties may be studied for potential applications in other inflammatory diseases. Further studies are also needed to fully understand its pharmacological properties and potential side effects. Finally, the development of more efficient and cost-effective synthesis methods may facilitate the study of DMBC-Ethyl Ester in future research.

Scientific Research Applications

DMBC-Ethyl Ester has been studied for its potential pharmacological properties, specifically as an inhibitor of acetylcholinesterase (AChE) and as a potential anti-inflammatory agent. AChE inhibitors are commonly used in the treatment of Alzheimer's disease, and DMBC-Ethyl Ester has shown promising results in preclinical studies as a potential therapeutic agent for this disease. Additionally, DMBC-Ethyl Ester has been shown to have anti-inflammatory properties, which may have potential applications in the treatment of various inflammatory diseases.